(2E)-1-(3-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one
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Description
(2E)-1-(3-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.321. The purity is usually 95%.
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Scientific Research Applications
Synthetic and Structural Analysis
- The synthesis of structurally related compounds involves combining phytonutrients to yield molecules with potential cardiovascular benefits through enzyme inhibition. Techniques such as FT-IR, NMR, and LC-MS/MS are utilized for structural characterization. Crystallography and DFT calculations provide insight into their molecular geometry and electronic properties, suggesting relevance in biological applications (Jayaraj & Desikan, 2020).
Biological Activities
- Derivatives from related compounds have shown cytotoxic activities against cancer cell lines, highlighting the potential for therapeutic applications. The mechanisms of action include induction of apoptosis and modulation of specific cellular pathways, demonstrating the compound's utility in drug development and cancer research (Ma et al., 2017).
Pharmacological Potential
- Hydroxyl-containing analogs of similar structures exhibit selectivity towards specific cancer cells, offering insights into the development of targeted chemotherapy. Molecular docking studies predict strong interactions with proteins, suggesting these compounds' roles in enhancing drug bioavailability and therapeutic efficacy (Haridevamuthu et al., 2023).
Material Science Applications
- The compound's derivatives contribute to the understanding of polarized molecular-electronic structures and supramolecular aggregation, informing the development of new materials with specific optical and electronic properties. Such insights are crucial for advancing materials science and engineering (Low et al., 2004).
Antioxidant and Anti-inflammatory Properties
- Research into methoxy- and hydroxyl-substituted derivatives, including similar structures, reveals significant antioxidant and anti-inflammatory properties. These findings support the exploration of these compounds as potential agents for treating oxidative stress-related diseases and inflammation (Sulpizio et al., 2016).
Properties
IUPAC Name |
(E)-1-(3-hydroxyphenyl)-3-(5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O5/c1-21-16-9-12(10-17-18(16)23-8-7-22-17)5-6-15(20)13-3-2-4-14(19)11-13/h2-6,9-11,19H,7-8H2,1H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZGIIJBYNSBRMX-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OCCO2)C=CC(=O)C3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC2=C1OCCO2)/C=C/C(=O)C3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.